Cas no 105064-37-7 (Acetic acid, [2-(hexadecyloxy)-1-[(hexadecyloxy)methyl]ethoxy]-)

• Product Name: Acetic acid, [2-(hexadecyloxy)-1-[(hexadecyloxy)methyl]ethoxy]-
• CAS No: 105064-37-7
• MF: C₃₇H₇₄O₅
• MW: 598.980473041534
• CID: 1150463
• Update Time: 2024-07-26

Acetic acid, [2-(hexadecyloxy)-1-[(hexadecyloxy)methyl]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [2-(hexadecyloxy)-1-[(hexadecyloxy)methyl]ethoxy]-
• Acetic acid, 2-[2-(hexadecyloxy)-1-[(hexadecyloxy)methyl]ethoxy]-

• Inchi： 1S/C37H74O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-40-33-36(42-35-37(38)39)34-41-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h36H,3-35H2,1-2H3,(H,38,39)
• InChI Key： HZSXKCHBRXMEAK-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC(COCCCCCCCCCCCCCCCC)COCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 598.55392

Experimental Properties

• Density: 0.916±0.06 g/cm3(Predicted)
• Melting Point: 60-62 °C
• Boiling Point: 661.6±45.0 °C(Predicted)
• PSA: 64.99
• pka: 3.27±0.10(Predicted)